Cas no 208332-57-4 ((1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate)

• Product Name: (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate
• CAS No: 208332-57-4
• MF: C₁₇H₁₃NO₅
• MW: 311.288824796677
• CID: 6073286
• PubChem ID: 892857
• Update Time: 2025-10-30

(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate
• SR-01000253701
• AKOS001399185
• 208332-57-4
• SR-01000253701-1
• F1201-0022
• Oprea1_801182
• HMS1590I03
• Z19786807
• HMS2622C09
• SMR000271914
• CHEMBL172922
• UPCMLD0ENAT5874156:001
• (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl 4-methoxybenzoate
• (1,3-dioxoisoindol-2-yl)methyl 4-methoxybenzoate
• MLS000676171
• (1,3-dioxoisoindolin-2-yl)methyl 4-methoxybenzoate

• Inchi： 1S/C17H13NO5/c1-22-12-8-6-11(7-9-12)17(21)23-10-18-15(19)13-4-2-3-5-14(13)16(18)20/h2-9H,10H2,1H3
• InChI Key： VYFUSUHENWSVAH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)OC)=O)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.07937252g/mol
• Monoisotopic Mass: 311.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.9Ų

Additional information on (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate

Chemical Profile of (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate (CAS No. 208332-57-4)

The compound (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate, identified by its CAS number 208332-57-4, represents a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a fused system of an isoindole ring with a dioxo group and an ester moiety linked to a 4-methoxybenzoate group, suggests a rich chemical space for interaction with biological targets.

In recent years, the exploration of isoindole derivatives has expanded considerably, driven by their unique structural features and pharmacological properties. The presence of the 1,3-dioxo group in the isoindole core imparts electrophilic characteristics to the molecule, making it a versatile scaffold for further functionalization. This feature has been exploited in various synthetic strategies aimed at developing novel bioactive compounds. Additionally, the ester functionality at the 2-position of the isoindole ring provides a site for chemical modification, allowing for the introduction of diverse substituents that can modulate biological activity.

The 4-methoxybenzoate moiety appended to the molecule contributes to its hydrophobicity and may influence its solubility and permeability across biological membranes. This aspect is particularly relevant in drug design, where optimizing pharmacokinetic properties is crucial for achieving effective therapeutic outcomes. The methoxy group at the para position relative to the carboxylate ester enhances the lipophilicity of the benzoate moiety, potentially improving its bioavailability.

Current research in this area has highlighted the potential of such derivatives as intermediates in the synthesis of more complex pharmacophores. For instance, studies have demonstrated that isoindole derivatives can serve as precursors for molecules with anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate may confer unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. The electrophilic center introduced by the 1,3-dioxo group could facilitate covalent bonding with nucleophilic residues on enzymes, leading to inhibition or activation depending on the specific target. This mechanism has been explored in various drug discovery efforts aimed at developing small-molecule inhibitors with high specificity and potency. Furthermore, the presence of both aromatic and heterocyclic systems in this molecule suggests that it may exhibit multiple modes of interaction with biological targets, enhancing its therapeutic potential.

In vitro studies have begun to unravel the pharmacological profile of (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate. Initial findings suggest that this compound exhibits moderate activity against certain bacterial strains, indicating its antimicrobial potential. Additionally, preliminary data indicate that it may interact with cellular pathways involved in inflammation and cancer progression. These observations are particularly noteworthy given the growing interest in natural product-inspired scaffolds for drug development. The structural complexity of this molecule allows for fine-tuning its biological activity through strategic modifications, making it an attractive candidate for further optimization.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the isoindole core followed by functionalization at various positions to introduce the necessary substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at critical positions within the molecule. These synthetic strategies not only highlight the versatility of isoindole derivatives but also provide valuable insights into developing similar compounds with tailored properties.

From a computational chemistry perspective, modeling studies have been conducted to predict how (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate interacts with biological targets at a molecular level. These studies utilize advanced algorithms to simulate binding affinities and identify key interaction points between the compound and its intended targets. Such computational approaches are instrumental in guiding experimental design and optimizing lead compounds for clinical development.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Investigating its effects on neurological disorders remains an area of active interest due to its unique structural features that may allow it to cross blood-brain barriers effectively. Additionally, exploring its potential as an antiviral agent is another avenue being pursued given its ability to interact with cellular machinery in complex ways.

In conclusion, (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl 4-methoxybenzoate (CAS No. 208332-57-4) represents a fascinating compound with significant potential in pharmaceutical research. Its structural complexity and diverse biological activities make it an attractive scaffold for developing novel therapeutics across multiple disease areas. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play an important role in future drug discovery efforts.